Cas no 82378-85-6 (1-(Thiophen-2-ylmethyl)piperidin-4-amine)

• Product Name: 1-(Thiophen-2-ylmethyl)piperidin-4-amine
• CAS No: 82378-85-6
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• MDL: MFCD10005762
• CID: 1087062
• PubChem ID: 17221638
• Update Time: 2025-10-30

1-(Thiophen-2-ylmethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-ylmethyl)piperidin-4-amine
• 1-(2-Thienylmethyl)piperidin-4-amine
• LS-02990
• F1907-3291
• SCHEMBL4621963
• EN300-56302
• 4-amino-N-(2-thienylmethyl)piperidine
• Z362837084
• NQQVCDIEQDMPOD-UHFFFAOYSA-N
• 82378-85-6
• MFCD10005762
• SB41406
• 1-[(thiophen-2-yl)methyl]piperidin-4-amine
• AKOS000321728
• 1-(2-thienylmethyl)-4-piperidinamine
• 1-(2-thienylmethyl)piperidin-4-amine(SALTDATA: 2HCl)
• G30439
• STK501420
• ALBB-008862

• MDL： MFCD10005762
• Inchi： 1S/C10H16N2S/c11-9-3-5-12(6-4-9)8-10-2-1-7-13-10/h1-2,7,9H,3-6,8,11H2
• InChI Key： NQQVCDIEQDMPOD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CC1)N

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 282.5±35.0 °C at 760 mmHg
• Flash Point: 124.7±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(Thiophen-2-ylmethyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Thiophen-2-ylmethyl)piperidin-4-amine

1-(Thiophen-2-ylmethyl)piperidin-4-amine: A Comprehensive Overview

1-(Thiophen-2-ylmethyl)piperidin-4-amine (CAS No. 82378-85-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of 1-(Thiophen-2-ylmethyl)piperidin-4-amine.

Chemical Structure and Properties

1-(Thiophen-2-ylmethyl)piperidin-4-amine is a heterocyclic compound with a molecular formula of C₁₁H₁₄N₂S and a molecular weight of 206.30 g/mol. The compound features a piperidine ring substituted with a thiophene moiety at the 4-position and an amino group at the 1-position. The thiophene ring, known for its aromatic properties, contributes to the overall stability and reactivity of the molecule. The presence of the amino group imparts basicity to the compound, making it suitable for various chemical reactions and biological interactions.

The physical properties of 1-(Thiophen-2-ylmethyl)piperidin-4-amine include a melting point of approximately 95°C and a boiling point of around 300°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it amenable to various synthetic transformations and biological assays.

Synthesis and Preparation

The synthesis of 1-(Thiophen-2-ylmethyl)piperidin-4-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-piperidone with thiophene-2-carbaldehyde followed by reductive amination using an appropriate reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This approach provides high yields and good purity of the final product.

An alternative synthetic route involves the coupling of 4-amino-piperidine with thiophene-2-carbaldehyde using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This method is particularly useful for large-scale production due to its operational simplicity and cost-effectiveness.

Biological Activities and Applications

1-(Thiophen-2-ylmethyl)piperidin-4-amine has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that 1-(Thiophen-2-ylmethyl)piperidin-4-amine can inhibit apoptosis in neuronal cells exposed to oxidative stress, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 1-(Thiophen-2-ylmethyl)piperidin-4-amine has been investigated for its potential as an antidepressant agent. Preclinical studies have indicated that this compound can enhance serotonin levels in the brain by inhibiting monoamine oxidase (MAO) enzymes, which are responsible for the degradation of neurotransmitters such as serotonin and norepinephrine. These findings suggest that 1-(Thiophen-2-ylmethyl)piperidin-4-amine may have therapeutic potential in treating mood disorders like depression.

Clinical Trials and Future Directions

The promising preclinical results with 1-(Thiophen-2-ylmethyl)piperidin-4-amine have led to increased interest in its clinical evaluation. Several Phase I and Phase II clinical trials are currently underway to assess the safety, tolerability, and efficacy of this compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 1-(Thiophen-2-y lmethyl)piperidin -4 - amine strong > to improve its bioavailability and reduce potential side effects . Computational modeling techniques , such as molecular dynamics simulations , are being employed to predict how structural modifications might enhance the compound's binding affinity to target proteins . These efforts aim to develop more potent and selective derivatives for future therapeutic applications . p > < p > In conclusion , strong > 1 - ( Thiophen - 2 - ylmethyl ) piperidin - 4 - amine strong > represents a promising lead compound in the field of medicinal chemistry . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further development . As research continues to advance , it is anticipated that this compound will play a significant role in addressing unmet medical needs , particularly in neurological disorders . p > article > response >